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Compound of Interest

Compound Name: Ac-YVAD-CMK

Cat. No.: B071158

Application Notes and Protocols for Ac-YVAD-
CMK in DMSO

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the dissolution and preparation of Ac-
YVAD-CMK stock solutions in DMSO, a critical step for its use in various research applications.
Ac-YVAD-CMK is a potent, selective, and irreversible inhibitor of caspase-1, also known as
Interleukin-1p3 Converting Enzyme (ICE).[1][2][3] It is widely used in studies of apoptosis,
inflammation, and pyroptosis due to its ability to suppress the maturation and release of the
pro-inflammatory cytokines IL-1(3 and IL-18.[4][5][6]

Chemical Properties and Storage

A thorough understanding of the physicochemical properties of Ac-YVAD-CMK is essential for
its effective use in experimental settings.
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Property Value Source

N-acetyl-tyrosyl-valyl-alanyl-
Synonyms aspartyl chloromethyl ketone, [1]

Caspase-1 Inhibitor Il

Molecular Weight 540.99 g/mol [2][4][5][6]
CAS Number 178603-78-6 [1]
Appearance White to off-white powder

Purity >95% (HPLC)

Solubility in DMSO Up to 100 mg/mL (184.85 mM)  [4][5][6]
Solubility in Water Insoluble [6]
Storage of Powder -20°C for up to 3 years [51[7]

) -20°C for up to 1 month, -80°C
Storage of Stock Solution [4]
for up to 6 months

Experimental Protocols
Protocol 1: Preparation of a 10 mM Ac-YVAD-CMK Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Ac-YVAD-CMK in high-
quality, anhydrous DMSO. It is crucial to use fresh, anhydrous DMSO as the presence of
moisture can affect the solubility and stability of the compound.[5]

Materials:

Ac-YVAD-CMK powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer
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e Sonicator (optional)

o Calibrated pipettes

Procedure:

Equilibration: Allow the vial of Ac-YVAD-CMK powder to equilibrate to room temperature
before opening to prevent condensation of moisture.

» Weighing: Accurately weigh the desired amount of Ac-YVAD-CMK powder in a sterile
microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out
5.41 mg of the powder.

» Dissolution: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube
containing the powder. For a 10 mM solution from 5.41 mg, add 1 mL of DMSO.

e Mixing: Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

e Sonication (Optional): If the compound does not fully dissolve with vortexing, sonicate the
solution in a water bath for 5-10 minutes.[7]

» Aliquotting: Once the powder is completely dissolved, aliquot the stock solution into smaller,
single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[4]

Working Concentrations

The optimal working concentration of Ac-YVAD-CMK will vary depending on the cell type and
experimental design. For cell culture assays, a typical working concentration ranges from 0.1 to
30 pg/mL.[1] It is recommended to perform a dose-response experiment to determine the
optimal concentration for your specific application.

Visualized Workflows and Pathways
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing Ac-YVAD-CMK stock solution in DMSO.
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Signaling Pathway of Ac-YVAD-CMK Action
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Caption: Ac-YVAD-CMK inhibits Caspase-1, blocking cytokine maturation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [How to dissolve and prepare Ac-YVAD-CMK stock
solution in DMSO.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b071158#how-to-dissolve-and-prepare-ac-yvad-cmk-

stock-solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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